Acyclovir-d4 Acyclovir-d4 Acyclovir-d4 is intended for use as an internal standard for the quantification of acyclovir by GC- or LC-MS. Acyclovir is a guanosine analog that has antiviral activity in vitro against the herpes simplex viruses, varicella zoster virus, Epstein-Barr virus, cytomegalovirus, and human herpes virus 6 (ID50s = 0.1-63.1 μM). It diffuses freely into cells and is selectively converted into acyclo-guanosine monophosphate by a virus-specific thymidine kinase. During DNA replication, the phosphorylated form of acyclovir is preferentially incorporated into viral DNA, resulting in premature chain termination and inhibition of further DNA polymerase activity. Acyclovir (5 mg/kg) reduces viral titers in mice infected with the herpes simplex virus-1 (HSV-1) strain SC16.3
Acyclovir-d4 is a dterium labelled Acyclovir. Acyclovir is a medication against infections caused by virus. It is indiacated for herpes simplex virus infections, chickenpox, and shingles.
Brand Name: Vulcanchem
CAS No.:
VCID: VC0196381
InChI: InChI=1S/C8H11N5O3/c9-8-11-6-5(7(15)12-8)10-3-13(6)4-16-2-1-14/h3,14H,1-2,4H2,(H3,9,11,12,15)/i1D2,2D2
SMILES: C1=NC2=C(N1COCCO)N=C(NC2=O)N
Molecular Formula: C8H11N5O3
Molecular Weight: 229.23 g/mol

Acyclovir-d4

CAS No.:

Cat. No.: VC0196381

Molecular Formula: C8H11N5O3

Molecular Weight: 229.23 g/mol

Purity: > 95%

* For research use only. Not for human or veterinary use.

Acyclovir-d4 -

Specification

Description Acyclovir-d4 is intended for use as an internal standard for the quantification of acyclovir by GC- or LC-MS. Acyclovir is a guanosine analog that has antiviral activity in vitro against the herpes simplex viruses, varicella zoster virus, Epstein-Barr virus, cytomegalovirus, and human herpes virus 6 (ID50s = 0.1-63.1 μM). It diffuses freely into cells and is selectively converted into acyclo-guanosine monophosphate by a virus-specific thymidine kinase. During DNA replication, the phosphorylated form of acyclovir is preferentially incorporated into viral DNA, resulting in premature chain termination and inhibition of further DNA polymerase activity. Acyclovir (5 mg/kg) reduces viral titers in mice infected with the herpes simplex virus-1 (HSV-1) strain SC16.3
Acyclovir-d4 is a dterium labelled Acyclovir. Acyclovir is a medication against infections caused by virus. It is indiacated for herpes simplex virus infections, chickenpox, and shingles.
Molecular Formula C8H11N5O3
Molecular Weight 229.23 g/mol
IUPAC Name 2-amino-9-[(1,1,2,2-tetradeuterio-2-hydroxyethoxy)methyl]-1H-purin-6-one
Standard InChI InChI=1S/C8H11N5O3/c9-8-11-6-5(7(15)12-8)10-3-13(6)4-16-2-1-14/h3,14H,1-2,4H2,(H3,9,11,12,15)/i1D2,2D2
Standard InChI Key MKUXAQIIEYXACX-LNLMKGTHSA-N
Isomeric SMILES [2H]C([2H])(C([2H])([2H])OCN1C=NC2=C1N=C(NC2=O)N)O
SMILES C1=NC2=C(N1COCCO)N=C(NC2=O)N
Canonical SMILES C1=NC2=C(N1COCCO)N=C(NC2=O)N
Appearance Solid Powder
Melting Point >215 °C

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